Cas no 1602624-28-1 (3-methoxypiperidine-1-carboximidamide)

• Product Name: 3-methoxypiperidine-1-carboximidamide
• CAS No: 1602624-28-1
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• CID: 5580211
• Update Time: 2025-11-05

3-methoxypiperidine-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboximidamide, 3-methoxy-
• 3-Methoxypiperidine-1-carboximidamide
• 3-methoxypiperidine-1-carboximidamide

• Inchi： 1S/C7H15N3O/c1-11-6-3-2-4-10(5-6)7(8)9/h6H,2-5H2,1H3,(H3,8,9)
• InChI Key： WSTRANFAVUUHHU-UHFFFAOYSA-N
• SMILES： N1(C(N)=N)CCCC(OC)C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 236.2±50.0 °C(Predicted)
• pka: 14.37±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-methoxypiperidine-1-carboximidamide

3-Methoxypiperidine-1-Carboximidamide: A Comprehensive Overview

3-Methoxypiperidine-1-carboximidamide (CAS No. 1602624-28-1) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has been the subject of extensive research due to its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, and biological activities of 3-methoxypiperidine-1-carboximidamide, while also exploring its relevance in contemporary scientific advancements.

The molecular structure of 3-methoxypiperidine-1-carboximidamide is a derivative of piperidine, a six-membered saturated heterocyclic amine. The presence of a methoxy group at the 3-position of the piperidine ring introduces unique electronic and steric properties, which significantly influence its reactivity and biological behavior. Additionally, the carboximidamide functional group at the 1-position imparts additional versatility to the molecule, making it a valuable substrate for further chemical modifications. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic profiles and bioavailability.

One of the most notable aspects of 3-methoxypiperidine-1-carboximidamide is its role as an intermediate in the synthesis of bioactive compounds. Researchers have employed this compound as a building block for constructing complex molecules with potential therapeutic applications. For instance, derivatives of 3-methoxypiperidine-1-carboximidamide have been investigated for their anti-inflammatory and analgesic properties. These findings underscore the importance of understanding the relationship between molecular structure and biological activity in drug design.

The synthesis of 3-methoxypiperidine-1-carboximidamide involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of transition metal catalysts has significantly improved yields and reduced reaction times, making large-scale production more feasible. Such innovations are critical for meeting the growing demand for high-quality chemical intermediates in pharmaceutical manufacturing.

In terms of biological activity, 3-methoxypiperidine-1-carboximidamide has demonstrated promising results in preclinical studies. Preclinical studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. Furthermore, its ability to penetrate cellular membranes suggests potential utility in targeting intracellular pathogens or delivering therapeutic agents across biological barriers.

The application of 3-methoxypiperidine-1-carboximidamide extends beyond pharmacology into materials science. Its unique chemical properties make it a candidate for use in polymer synthesis and surface modification techniques. For instance, researchers have explored its potential as a cross-linking agent in polymeric materials, where it contributes to enhanced mechanical stability and thermal resistance.

Looking ahead, the continued exploration of 3-methoxypiperidine-1-carboximidamide will undoubtedly yield new insights into its therapeutic potential and industrial applications. Collaborative efforts between chemists, biologists, and engineers are expected to drive innovation in this field, paving the way for novel drug candidates and advanced materials.

In conclusion, 3-methoxypiperidine-1-carboximidamide (CAS No. 1602624-28-1) stands as a testament to the ingenuity of modern chemistry. Its versatile structure, coupled with cutting-edge research findings, positions it as a key player in both academic and industrial settings. As our understanding of this compound deepens, so too does its potential to address some of the most pressing challenges in medicine and materials science.